Cas no 1804826-73-0 (3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine
• CAS No: 1804826-73-0
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4832352
• Update Time: 2025-06-10

3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-1-3-5(7(10)11)15-2-4(6(3)16)17-8(12,13)14/h2,7H,1H2,(H,15,16)
• InChI Key： DBGXQHCLKIWHAK-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=CNC=1C(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine

3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804826-73-0): An Overview

3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine (CAS No. 1804826-73-0) is a highly specialized compound with a unique chemical structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its bromomethyl, difluoromethyl, hydroxy, and trifluoromethoxy substituents, which collectively contribute to its distinct properties and reactivity.

The molecular formula of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine is C₉H₆BrF₄N₂O₂, and its molecular weight is 310.05 g/mol. The presence of the bromomethyl group makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals, particularly those requiring bromine substitution for further functionalization. The difluoromethyl and trifluoromethoxy groups enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, there has been significant interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve drug efficacy and pharmacokinetic properties. The difluoromethyl group, in particular, has been shown to enhance the potency of several drug candidates by modulating their binding affinity to target proteins. Similarly, the trifluoromethoxy group has been found to improve the metabolic stability of drugs, thereby extending their half-life in vivo.

The hydroxy group in 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine provides a reactive site for further chemical modifications, such as esterification or etherification. This functional group can be utilized to introduce additional functionalities that may enhance the compound's biological activity or solubility. The combination of these substituents makes this compound a versatile building block for the synthesis of complex molecules with diverse biological activities.

In the context of drug discovery, 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, researchers have investigated its ability to inhibit kinases, which are key targets in cancer therapy. The bromomethyl group can be used to form covalent bonds with cysteine residues in target proteins, thereby providing irreversible inhibition and sustained therapeutic effects.

Beyond its applications in medicinal chemistry, 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine has also been studied for its use in agrochemicals. The fluorinated substituents enhance its stability against environmental degradation, making it suitable for the development of pesticides and herbicides with improved efficacy and reduced environmental impact. Additionally, the bromomethyl group can be used to introduce additional functionalities that enhance the compound's selectivity and specificity towards target organisms.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine typically involves a multi-step process that includes the formation of the pyridine ring followed by sequential introduction of the bromomethyl, difluoromethyl, hydroxy, and trifluoromethoxy groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of a suitable pyridine precursor with bromoalkylating agents followed by fluorination steps to introduce the difluoromethyl and trifluoromethoxy groups.

The physical properties of 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine, such as its melting point, boiling point, and solubility in different solvents, are crucial for its handling and application in various processes. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these parameters is essential for optimizing synthetic procedures and ensuring the compound's stability during storage and transportation.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-5-(trifluor methoxy)pyridine (CAS No. 1804826-73-0) is a multifaceted compound with significant potential in both medicinal chemistry and agrochemical research. Its unique combination of functional groups makes it a valuable intermediate for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemical research.